3-Tert-butyl-6-(2-phenylethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C15H18N4S
• Molecular Weight: 286.4 g/mol
• IUPAC Name: 3-tert-butyl-6-(2-phenylethyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C15H18N4S/c1-15(2,3)13-16-17-14-19(13)18-12(20-14)10-9-11-7-5-4-6-8-11/h4-8H,9-10H2,1-3H3
• InChI Key: NIOCPKSSKCWPAO-UHFFFAOYSA-N
• SMILES: CC(C)(C)C1=NN=C2N1N=C(S2)CCC3=CC=CC=C3

Description

3-Tert-butyl-6-(2-phenylethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a heterocyclic compound that has attracted significant attention from the scientific community due to its potential applications in various fields. This compound is known for its unique structure and interesting properties, which make it a promising candidate for use in drug discovery, agricultural chemistry, and materials science.

Mechanism of Action

The mechanism of action of 3-Tert-butyl-6-(2-phenylethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not well understood. However, it is believed that the compound exerts its effects by disrupting key cellular processes, such as DNA replication and protein synthesis. Further research is needed to fully elucidate the mechanism of action of this compound.
Biochemical and Physiological Effects:
Studies have shown that 3-Tert-butyl-6-(2-phenylethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole can induce apoptosis (programmed cell death) in cancer cells, while having minimal effects on normal cells. Additionally, this compound has been found to inhibit the growth of various bacteria and fungi. Further research is needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-Tert-butyl-6-(2-phenylethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its unique structure, which makes it a promising candidate for drug discovery and materials science. However, the synthesis of this compound can be challenging and time-consuming, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on 3-Tert-butyl-6-(2-phenylethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One area of interest is the development of new drugs based on this compound for the treatment of cancer and infectious diseases. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in materials science.

Synthesis Methods

The synthesis of 3-Tert-butyl-6-(2-phenylethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of 2-phenylethylamine with 2-(tert-butylthio)-1,3,4-thiadiazole-5-carboxylic acid, followed by cyclization with triethylorthoformate. This method has been optimized to yield high purity and yield of the compound.

Scientific Research Applications

3-Tert-butyl-6-(2-phenylethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been extensively studied for its potential applications in drug discovery. It has been shown to exhibit promising activity against various types of cancer cells, including breast, lung, and colon cancer. Additionally, this compound has been found to have antibacterial and antifungal properties, making it a potential candidate for use in the development of new antibiotics.